4-Methoxy-3-thiophen-3-ylbenzaldehyde

• Molecular Formula: C12H10O2S
• Molecular Weight: 218.27 g/mol
• IUPAC Name: 4-methoxy-3-thiophen-3-ylbenzaldehyde
• InChI: InChI=1S/C12H10O2S/c1-14-12-3-2-9(7-13)6-11(12)10-4-5-15-8-10/h2-8H,1H3
• InChI Key: WWOLTFUCHBEIRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)C2=CSC=C2

Description

4-Methoxy-3-thiophen-3-ylbenzaldehyde is a benzaldehyde derivative featuring a methoxy group (-OCH₃) at the para position (C4) and a thiophen-3-yl substituent (C₄H₃S) at the meta position (C3) on the aromatic ring. This compound combines the electron-donating methoxy group with the heteroaromatic thiophene moiety, which confers unique electronic and steric properties. Such structural features make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxy-3-thiophen-3-ylbenzaldehyde typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 4-methoxybenzaldehyde and thiophene-3-carboxaldehyde.

Condensation Reaction: A common method involves the condensation of 4-methoxybenzaldehyde with thiophene-3-carboxaldehyde in the presence of a base such as sodium hydroxide or potassium carbonate.

Industrial Production Methods

This would include optimizing reaction conditions to improve yield and purity, as well as implementing continuous flow processes to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-3-thiophen-3-ylbenzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can undergo nucleophilic substitution reactions, where it can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a catalyst.

Major Products Formed

Oxidation: 4-Methoxy-3-thiophen-3-ylbenzoic acid.

Reduction: 4-Methoxy-3-thiophen-3-ylbenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Methoxy-3-thiophen-3-ylbenzaldehyde has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: The compound’s unique structural properties make it useful in the development of organic semiconductors and other advanced materials.

Pharmacology: Research is ongoing to explore its potential biological activities, including antimicrobial and anticancer properties

Mechanism of Action

The mechanism of action of 4-Methoxy-3-thiophen-3-ylbenzaldehyde is not fully understood. its biological effects are thought to be mediated through interactions with cellular proteins and enzymes. The methoxy and thiophene groups may play a role in modulating the compound’s reactivity and binding affinity to molecular targets .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key analogs of 4-Methoxy-3-thiophen-3-ylbenzaldehyde, highlighting substituent variations and their implications:

Compound Name	Substituents (C3/C4)	Key Features	References
4-Methoxy-3-thiophen-3-ylbenzaldehyde	Thiophen-3-yl / Methoxy	Combines heteroaromatic thiophene with methoxy; enhances π-conjugation
4-Methoxy-3-methylbenzaldehyde	Methyl / Methoxy	Electron-donating methyl group; simpler steric profile
4-Methoxy-3-(trifluoromethyl)benzaldehyde	Trifluoromethyl / Methoxy	Electron-withdrawing CF₃ group; increases electrophilicity
4-Hydroxy-3-methoxybenzaldehyde (Vanillin)	Hydroxy / Methoxy	Naturally occurring flavor agent; phenolic -OH enhances solubility
4-Methoxy-3-(thiomorpholinomethyl)benzaldehyde hydrochloride	Thiomorpholinomethyl / Methoxy	Bulky thiomorpholine group; potential for enhanced bioactivity
4-Butoxy-3-chloro-5-methoxybenzaldehyde	Chloro / Butoxy, Methoxy	Halogen and alkoxy substituents; alters lipophilicity

Key Observations :

• Steric Influence: Bulky groups like thiomorpholinomethyl () or trifluoromethyl () reduce reactivity at the aldehyde group, whereas smaller substituents (e.g., methyl) favor nucleophilic additions.
• Solubility : Hydroxy substituents (as in vanillin derivatives, ) increase aqueous solubility, whereas halogenated analogs (e.g., chloro in ) exhibit higher lipophilicity.

Physicochemical Properties

• Crystallinity : X-ray studies of 4-Hexyloxy-3-methoxybenzaldehyde () reveal planar conformations (r.m.s. deviation: 0.023–0.051 Å), suggesting that extended alkoxy chains improve crystallinity. This contrasts with thiophene-containing analogs, where steric hindrance may reduce packing efficiency.
• Thermal Stability : Trifluoromethyl and chloro substituents () likely enhance thermal stability due to strong C-F/C-Cl bonds, whereas thiophene derivatives may exhibit lower melting points.